Cas no 2138406-18-3 (8-{(benzyloxy)carbonylamino}-5-thiaspiro3.5nonane-2-carboxylic acid)

• Product Name: 8-{(benzyloxy)carbonylamino}-5-thiaspiro3.5nonane-2-carboxylic acid
• CAS No: 2138406-18-3
• MF: C₁₇H₂₁NO₄S
• MW: 335.417943716049
• CID: 5611484
• PubChem ID: 165992445
• Update Time: 2025-05-22

8-{(benzyloxy)carbonylamino}-5-thiaspiro3.5nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138406-18-3
• 8-{[(benzyloxy)carbonyl]amino}-5-thiaspiro[3.5]nonane-2-carboxylic acid
• EN300-842446
• 8-{(benzyloxy)carbonylamino}-5-thiaspiro3.5nonane-2-carboxylic acid

• Inchi： 1S/C17H21NO4S/c19-15(20)13-8-17(9-13)10-14(6-7-23-17)18-16(21)22-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2,(H,18,21)(H,19,20)
• InChI Key： VTHLTSNXXTVRFO-UHFFFAOYSA-N
• SMILES： S1CCC(CC21CC(C(=O)O)C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.11912932g/mol
• Monoisotopic Mass: 335.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 8-{(benzyloxy)carbonylamino}-5-thiaspiro3.5nonane-2-carboxylic acid

8-{(Benzyloxy)Carbonylamino}-5-Thiaspiro[3.5]Nonane-2-Carboxylic Acid: A Comprehensive Overview

The compound 8-{(benzyloxy)carbonylamino}-5-thiaspiro[3.5]nonane-2-carboxylic acid, identified by the CAS number 2138406-18-3, represents a unique chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a thiaspiro ring system and a benzyloxy carbonyl amino group, making it a subject of interest in both academic research and pharmaceutical development.

The thiaspiro[3.5]nonane core of this compound is a bicyclic structure that combines sulfur atoms with a spiro arrangement, providing structural rigidity and unique electronic properties. The presence of the benzyloxy carbonyl amino group further enhances its functional versatility, enabling interactions with biological systems and other chemical entities. Recent studies have highlighted the importance of such structures in drug design, particularly in the development of bioactive molecules with improved pharmacokinetic profiles.

Research into the synthesis of 8-{(benzyloxy)carbonylamino}-5-thiaspiro[3.5]nonane-2-carboxylic acid has focused on optimizing reaction conditions to achieve high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed, demonstrating the feasibility of scaling up production for industrial applications. These advancements underscore the compound's potential as a key intermediate in the manufacturing of specialized chemicals and pharmaceuticals.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. Its ability to interact with specific biological pathways suggests applications in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action, paving the way for its integration into drug discovery pipelines.

The integration of computational chemistry tools has significantly enhanced our understanding of the compound's properties. Molecular docking studies have revealed favorable binding affinities to various protein targets, while quantum mechanical calculations have provided insights into its electronic structure and reactivity. These computational approaches complement experimental findings, offering a holistic view of the compound's potential.

From an environmental standpoint, the synthesis and application of 8-{(benzyloxy)carbonylamino}-5-thiaspiro[3.5]nonane-2-carboxylic acid have been evaluated for their sustainability. Green chemistry principles have guided the development of eco-friendly synthetic routes, reducing waste and energy consumption. Such practices align with global efforts to promote environmentally responsible chemical production.

In conclusion, 8-{(benzyloxy)carbonylamino}-5-thiaspiro[3.5]nonane-2-carboxylic acid stands as a testament to the intersection of chemical innovation and biological relevance. Its structural complexity, coupled with emerging research findings, positions it as a valuable asset in advancing scientific knowledge and therapeutic development.